molecular formula C18H17FN2O3S2 B2484748 3-fluoro-4-methoxy-N-(2-(2-phenylthiazol-4-yl)ethyl)benzenesulfonamide CAS No. 863511-64-2

3-fluoro-4-methoxy-N-(2-(2-phenylthiazol-4-yl)ethyl)benzenesulfonamide

Cat. No. B2484748
CAS RN: 863511-64-2
M. Wt: 392.46
InChI Key: AMUJGNHQALKBDZ-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of sulfonamide derivatives, including compounds similar to the one of interest, often involves the formation of a sulfonamide group attached to aromatic rings through nucleophilic substitution reactions. The synthesis process may involve multiple steps, starting from basic aromatic compounds, through to the introduction of specific functional groups like fluoro, methoxy, and phenylthiazol groups. Although the exact synthesis details for the specified compound might not be directly available, studies on similar compounds, such as N-(4-phenylthiazol-2-yl)benzenesulfonamides, have been reported to involve the careful selection of starting materials and conditions that allow for the specific introduction of each functional group (Röver et al., 1997).

Molecular Structure Analysis

The molecular structure of sulfonamide derivatives is characterized by the presence of a sulfonamide group (-SO2NH2) attached to an aromatic ring, which significantly influences their chemical behavior and physical properties. Crystallographic studies of related compounds, such as 4-methoxy-N-(4-methylphenyl)benzenesulfonamide, provide insights into their supramolecular architecture, showing how different functional groups affect the overall molecular conformation and the types of intermolecular interactions present, such as hydrogen bonding and π-π interactions (Rodrigues et al., 2015).

Chemical Reactions and Properties

Sulfonamides, including the compound , can participate in various chemical reactions, primarily due to the reactivity of the sulfonamide group and other functional groups present on the aromatic ring. These reactions can include nucleophilic substitution, where the sulfonamide acts as an electrophile, and reactions involving the modification of the functional groups through oxidation, reduction, or halogenation. Such modifications significantly impact the chemical properties and potential applications of these compounds (Sreenivasa et al., 2014).

properties

IUPAC Name

3-fluoro-4-methoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H17FN2O3S2/c1-24-17-8-7-15(11-16(17)19)26(22,23)20-10-9-14-12-25-18(21-14)13-5-3-2-4-6-13/h2-8,11-12,20H,9-10H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AMUJGNHQALKBDZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)S(=O)(=O)NCCC2=CSC(=N2)C3=CC=CC=C3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H17FN2O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

392.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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